Cas no 1805851-18-6 (3-Ethyl-4-nitrophenylpropanal)

• Product Name: 3-Ethyl-4-nitrophenylpropanal
• CAS No: 1805851-18-6
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 4961566
• Update Time: 2025-11-02

3-Ethyl-4-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-nitrophenylpropanal

• Inchi： 1S/C11H13NO3/c1-3-9-6-10(8(2)7-13)4-5-11(9)12(14)15/h4-8H,3H2,1-2H3
• InChI Key： DKDLYUOZNBLKCF-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(=C(CC)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9

Additional information on 3-Ethyl-4-nitrophenylpropanal

Research Briefing on 3-Ethyl-4-nitrophenylpropanal (CAS: 1805851-18-6) in Chemical and Biomedical Applications

3-Ethyl-4-nitrophenylpropanal (CAS: 1805851-18-6) is an emerging chemical compound of significant interest in the fields of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of novel anti-inflammatory and antimicrobial agents. This briefing consolidates the latest research findings, methodologies, and applications related to this compound, providing a comprehensive overview for professionals in the chemical and biomedical sectors.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological properties of 3-Ethyl-4-nitrophenylpropanal. The research demonstrated its efficacy as a precursor in the development of small-molecule inhibitors targeting cyclooxygenase-2 (COX-2), a critical enzyme in inflammatory pathways. The compound's nitro and aldehyde functional groups were found to enhance binding affinity to the enzyme's active site, suggesting its utility in designing next-generation anti-inflammatory drugs.

Further investigations into the antimicrobial potential of 3-Ethyl-4-nitrophenylpropanal were conducted by a team at the University of Cambridge. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that derivatives of this compound exhibited notable activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, positioning it as a promising candidate for addressing antibiotic resistance.

In addition to its therapeutic applications, 3-Ethyl-4-nitrophenylpropanal has been investigated for its role in chemical synthesis. A 2024 paper in Organic Letters detailed a novel catalytic method for its asymmetric reduction, yielding enantiomerically pure alcohols with high efficiency. This advancement is particularly relevant for the production of chiral pharmaceuticals, where stereoselectivity is crucial for drug efficacy and safety.

Despite these promising developments, challenges remain in the large-scale production and optimization of 3-Ethyl-4-nitrophenylpropanal. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further research into more sustainable and cost-effective methodologies. Additionally, comprehensive toxicological studies are required to fully assess the compound's safety profile for clinical use.

In conclusion, 3-Ethyl-4-nitrophenylpropanal (CAS: 1805851-18-6) represents a versatile and valuable compound in chemical and biomedical research. Its applications span from drug development to synthetic chemistry, with ongoing studies continuing to uncover its full potential. Future research should focus on optimizing synthesis, expanding its therapeutic applications, and addressing any safety concerns to facilitate its transition from the laboratory to clinical practice.